Cas no 65735-06-0 (1-Phenyl-1H-pyrrole-3-carbonitrile)
65735-06-0 structure
Product Name:1-Phenyl-1H-pyrrole-3-carbonitrile
CAS No:65735-06-0
MF:C11H8N2
MW:168.194622039795
CID:1092744
PubChem ID:12421164
Update Time:2025-04-20
1-Phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-1H-pyrrole-3-carbonitrile
- 1-phenylpyrrole-3-carbonitrile
- 1-Phenylpyrrol-3-carbonitril
- 1-phenyl-pyrrole-3-carbonitrile
- AK147379
- SureCN8772892
- SCHEMBL8772892
- SB63090
- phenyl-1h-pyrrole-3-carbonitrile
- 65735-06-0
- 1H-Pyrrole-3-carbonitrile, 1-phenyl-
-
- MDL: MFCD27939118
- Inchi: 1S/C11H8N2/c12-8-10-6-7-13(9-10)11-4-2-1-3-5-11/h1-7,9H
- InChI Key: JRJKZWYWUUXXKZ-UHFFFAOYSA-N
- SMILES: N#CC1=CN(C2C=CC=CC=2)C=C1
Computed Properties
- Exact Mass: 168.068748264g/mol
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 28.7Ų
1-Phenyl-1H-pyrrole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196716-1g |
1-phenyl-1H-pyrrole-3-carbonitrile |
65735-06-0 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A109008304-1g |
1-Phenyl-1H-pyrrole-3-carbonitrile |
65735-06-0 | 95% | 1g |
$488.22 | 2023-09-01 | |
| Chemenu | CM196716-1g |
1-phenyl-1H-pyrrole-3-carbonitrile |
65735-06-0 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740097-1g |
1-Phenyl-1h-pyrrole-3-carbonitrile |
65735-06-0 | 98% | 1g |
¥4733.00 | 2024-05-05 |
1-Phenyl-1H-pyrrole-3-carbonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
65735-06-0 (1-Phenyl-1H-pyrrole-3-carbonitrile) Related Products
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